Cas no 2228089-44-7 (2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228089-44-7
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6571234
• PubChem ID: 165614601
• Update Time: 2025-10-31

2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid
• 2228089-44-7
• EN300-1819835

• Inchi： 1S/C12H16FNO2/c1-7-6-8(13)4-5-9(7)12(2,3)10(14)11(15)16/h4-6,10H,14H2,1-3H3,(H,15,16)
• InChI Key： LXKHTZPRZUMVOH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid (CAS No. 2228089-44-7)

2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid, with the CAS number 2228089-44-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and features a unique structural framework that includes a fluoro-substituted aromatic ring and a branched aliphatic chain. The combination of these functional groups imparts specific physicochemical properties that make it a promising candidate for various biological applications.

The chemical structure of 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid can be described as follows: it consists of an amino group (-NH₂) attached to a four-carbon aliphatic chain, which is branched at the third carbon position. The third carbon also bears a phenyl ring substituted with a fluorine atom at the para position and a methyl group at the ortho position. This complex structure contributes to its potential as a bioactive molecule, particularly in the context of drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit inhibitory effects on certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This property makes it a valuable tool for investigating the molecular mechanisms underlying various diseases, including cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid has also been studied for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are targets for many therapeutic drugs. Research has indicated that this compound can interact with specific GPCRs, potentially modulating their activity and downstream signaling pathways. This interaction could have implications for treating conditions such as hypertension, diabetes, and psychiatric disorders.

The pharmacokinetic properties of 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has good oral bioavailability and stability in physiological conditions, which are essential characteristics for effective drug delivery. Furthermore, preliminary toxicity studies have indicated that it has low cytotoxicity at therapeutic concentrations, suggesting a favorable safety profile.

In the context of drug development, 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid has shown promise in preclinical studies. Animal models have been used to evaluate its efficacy in various disease models. For instance, in cancer models, it has demonstrated antitumor activity by inhibiting cell proliferation and inducing apoptosis in cancer cells. Similarly, in neurodegenerative disease models, it has shown neuroprotective effects by reducing oxidative stress and inflammation.

The structural diversity and functional versatility of 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are exploring structural modifications to enhance its potency, selectivity, and pharmacological properties. These efforts aim to develop more effective therapeutic agents with improved therapeutic indices.

In conclusion, 2-amino-3-(4-fluoro-2-methylphenyl)-3-methylbutanoic acid (CAS No. 2228089-44-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important molecule for ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential uses in treating various diseases.